4-fluoro-N-(2-furylmethyl)-3-methyl-N-(tetrahydrofuran-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 3-[1-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C24H26N6O3S/c1-15(2)25-20(31)12-13-29-22(33)18-6-4-5-7-19(18)30-23(29)27-28-24(30)34-14-21(32)26-17-10-8-16(3)9-11-17/h4-11,15H,12-14H2,1-3H3,(H,25,31)(H,26,32)
• InChI Key: VXNHQGLTPVRIMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4C(=O)N3CCC(=O)NC(C)C
• Molecular Formula: C24H26N6O3S
• Molecular Weight: 478.6 g/mol

Description

4-fluoro-N-(2-furylmethyl)-3-methyl-N-(tetrahydrofuran-2-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H26N6O3S and its molecular weight is 478.57. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(2-furylmethyl)-3-methyl-N-(tetrahydrofuran-2-ylmethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(2-furylmethyl)-3-methyl-N-(tetrahydrofuran-2-ylmethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclooxygenase Inhibition and Therapeutic Applications

A study by Hashimoto et al. (2002) explored derivatives of benzenesulfonamide for their ability to inhibit cyclooxygenase-2 (COX-2) selectively, enhancing the selectivity through the introduction of a fluorine atom. The research identified a potent, highly selective, and orally active COX-2 inhibitor, JTE-522, which is under clinical trials for treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain. This highlights the potential of sulfonamide derivatives, including those with fluorine substitutions, for developing new therapeutic agents targeting inflammation and pain management Hashimoto, Imamura, Haruta, & Wakitani, 2002.

Carbonic Anhydrase Inhibition

Research conducted by Gul et al. (2016) focused on synthesizing new benzenesulfonamides to study their bioactivity, specifically targeting carbonic anhydrase (CA) inhibition. The study revealed that the synthesized compounds exhibited interesting cytotoxic activities and strong inhibition against human cytosolic isoforms hCA I and II. This suggests that sulfonamide derivatives could be valuable for designing inhibitors against carbonic anhydrase, with implications for treating conditions like glaucoma, epilepsy, and certain forms of cancer Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016.